Cas no 27406-77-5 (1,5-dihydro-3-methyl-2H-Pyrrol-2-one)

1,5-dihydro-3-methyl-2H-Pyrrol-2-one structure
27406-77-5 structure
Product Name:1,5-dihydro-3-methyl-2H-Pyrrol-2-one
CAS No:27406-77-5
MF:C5H7NO
MW:97.1151812076569
CID:1110178
PubChem ID:14784415
Update Time:2025-04-20

1,5-dihydro-3-methyl-2H-Pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,5-dihydro-3-methyl-2H-Pyrrol-2-one
    • 1,5-dihydro-3-methyl-3H-pyrrol-2-one
    • 27406-77-5
    • 3-Methyl-1,5-dihydro-2H-pyrrol-2-one
    • SY295114
    • MFCD12923462
    • 3-Methyl-3-pyrrolin-2-on
    • 3-Methylpyrrol-2(5H)-one
    • AKOS006349741
    • Inchi: 1S/C5H7NO/c1-4-2-3-6-5(4)7/h2H,3H2,1H3,(H,6,7)
    • InChI Key: FKGZOXIZGQWMTF-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=CCN1

Computed Properties

  • Exact Mass: 97.05281
  • Monoisotopic Mass: 97.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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